![molecular formula C14H8S2 B1266191 [1]Benzothieno[3,2-b][1]benzothiophene CAS No. 248-70-4](/img/structure/B1266191.png)
[1]Benzothieno[3,2-b][1]benzothiophene
Overview
Description
Benzothieno[3,2-b][1]benzothiophene (BTBT) is a heterocyclic aromatic compound derived from benzothiophene, a sulfur-containing heterocyclic compound. It is a colorless, crystalline solid with a molecular weight of 188.2 g/mol and a melting point of 111-112°C. BTBT has been used in the synthesis of several organic and inorganic compounds, and has been studied for its potential applications in the fields of materials science, catalysis, and biochemistry.
Scientific Research Applications
Synthesis and Characterization
- Synthesis Methods : A study by Mori et al. (2013) introduced a new synthetic route to the BTBT substructure, featuring consecutive thiophene-annulation reactions. This method is suitable for the synthesis of various derivatives, allowing access to π-extended derivatives with two BTBT substructures, which are otherwise difficult to synthesize (Mori et al., 2013).
- Characterization and Properties : He et al. (2017) synthesized and characterized a series of asymmetric BTBT-based molecules, revealing their mesomorphic behavior and high organic thin-film transistor (OTFT) mobilities (He et al., 2017).
Applications in Organic Electronics
- Organic Field-Effect Transistors (OFETs) : Ebata et al. (2007) demonstrated that 2,7-DialkylBTBT derivatives are highly effective as molecular semiconductors for OFETs, exhibiting high field-effect mobility and good environmental stability (Ebata et al., 2007).
- Charge Carrier Mobility : Tsutsui et al. (2016) investigated the structural and electronic properties of various isomers of C12-BTBT, highlighting the strong impact of molecular packing on charge carrier transport, with some isomers achieving exceptionally high mobility (Tsutsui et al., 2016).
Structural and Chemical Analysis
- Molecular Phase Engineering : A study by He et al. (2016) on BTBT derivatives showcased how the introduction of mesoscopic order in molecular design can significantly improve the electronic performance of organic semiconductors (He et al., 2016).
- Crystal Structure Analysis : Minemawari et al. (2014) performed a full X-ray crystal structure analysis of a BTBT derivative, revealing a bilayer-type crystal structure that contributes to its promising semiconducting performance (Minemawari et al., 2014).
Mechanism of Action
The charge transport in BTBT is strongly governed by their molecular organization in the solid-state (i.e., thin-film structure) and their electronic properties . BTBT’s tendency to pack into highly ordered structures during film formation often results in favorable charge (hole) transport in transistors .
Future Directions
Given its advantageous features, BTBT has potential for further investigation, particularly in the context of mechanical stimuli and aggregation response . Its use in dye-sensitized solar cells (DSSCs) and organic photovoltaics (OPVs) suggests potential future applications in sustainable energy technologies .
properties
IUPAC Name |
[1]benzothiolo[3,2-b][1]benzothiole | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H8S2/c1-3-7-11-9(5-1)13-14(15-11)10-6-2-4-8-12(10)16-13/h1-8H | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
NXCSDJOTXUWERI-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C2C(=C1)C3=C(S2)C4=CC=CC=C4S3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H8S2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID70179494 | |
Record name | (1)Benzothieno(3,2-b)(1)benzothiophene | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID70179494 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
240.3 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
248-70-4 | |
Record name | (1)Benzothieno(3,2-b)(1)benzothiophene | |
Source | ChemIDplus | |
URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0000248704 | |
Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
Record name | (1)Benzothieno(3,2-b)(1)benzothiophene | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID70179494 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Q & A
Q1: What is the molecular formula and weight of BTBT?
A1: The molecular formula of BTBT is C16H10S2, and its molecular weight is 266.38 g/mol.
Q2: How does the structure of BTBT contribute to its properties?
A2: BTBT possesses a rigid and planar structure with fused thiophene rings, contributing to its semiconducting properties. The sulfur atoms in BTBT play a crucial role in intermolecular interactions, influencing its packing motif and charge transport characteristics [].
Q3: How is the presence of BTBT confirmed in synthesized materials?
A3: Various spectroscopic techniques are employed to characterize BTBT derivatives, including X-ray diffraction analysis for crystal structure determination [, ], atomic force microscopy for surface morphology analysis [], and cyclic voltammetry for investigating redox properties [].
Q4: Is BTBT stable under ambient conditions?
A4: Yes, BTBT derivatives exhibit excellent air stability, making them suitable for organic electronic applications [].
Q5: How does alkyl chain length impact the properties of BTBT derivatives?
A5: Alkyl chain length significantly influences the solubility, thermal properties, and molecular packing of BTBT derivatives. For instance, BTBT derivatives with longer alkyl chains (n ≥ 5) tend to form isolated alkyl chain layers and exhibit higher field-effect mobilities in organic thin-film transistors (OTFTs) [, ].
Q6: How does the introduction of functional groups affect BTBT's properties?
A6: Functionalization of the BTBT core significantly influences its electronic properties, molecular packing, and performance in devices. For example, introducing methoxy groups can enhance hole mobility and lower the threshold voltage in OTFTs [].
Q7: Are there strategies to control the crystallization of BTBT derivatives in thin films?
A7: Yes, techniques like melting followed by quenching at a controlled temperature can effectively control the crystallization process, leading to improved charge mobilities in BTBT-based OTFTs [].
Q8: What are the primary applications of BTBT and its derivatives?
A8: BTBT derivatives have shown remarkable potential for high-performance organic electronic devices, particularly in organic field-effect transistors (OFETs) [, , , , , , , ] and organic photovoltaics (OPVs) [, ].
Q9: What are the advantages of using BTBT derivatives in OFETs?
A9: BTBT derivatives exhibit high charge carrier mobilities, good air stability, and compatibility with various processing techniques, making them highly attractive for OFET applications [, , ].
Q10: Can BTBT derivatives be used in solution-processed OFETs?
A10: Yes, several soluble BTBT derivatives have been developed, enabling the fabrication of high-performance solution-processed OFETs [, , ].
Q11: Beyond electronics, are there other potential applications for BTBT derivatives?
A11: Yes, BTBT derivatives have shown promise in other areas, including:
- Biomedical applications: BTBT derivatives have been explored for use in biosensors and bioelectronics due to their biocompatibility and ability to interface with biological systems [].
- Sensors: The sensitivity of BTBT derivatives to external stimuli, such as light and temperature, makes them suitable for sensing applications. For instance, BTBT-based organic phototransistors (OPTs) have demonstrated high photosensitivity [].
- Thermoelectric materials: BTBT derivatives have been investigated as potential thermoelectric materials due to their high carrier mobilities and low thermal conductivities [, ].
Q12: What are the limitations of BTBT derivatives in device applications?
A12: Despite their advantages, BTBT derivatives face challenges such as:
- Environmental concerns: The long-term environmental impact of BTBT derivatives requires further investigation, and strategies for their recycling and waste management are crucial [].
- Cost of synthesis: The synthesis of some BTBT derivatives can be complex and expensive, limiting their large-scale production and commercialization [].
Q13: Have computational methods been used to study BTBT derivatives?
A13: Yes, computational chemistry plays a vital role in understanding and predicting the properties of BTBT derivatives.
Q14: What kind of computational studies have been conducted on BTBT derivatives?
A14: Computational studies on BTBT derivatives include:
- Density Functional Theory (DFT) calculations: These calculations are used to investigate the electronic structure, energy levels, and charge transport properties of BTBT derivatives [, , ].
- Molecular Dynamics (MD) simulations: MD simulations provide insights into the molecular packing, dynamics, and thermal properties of BTBT systems [, ].
- Structure-property relationship (SPR) studies: Computational models are developed to correlate the molecular structure of BTBT derivatives with their electronic and optical properties, aiding in the design of novel materials [, ].
Q15: How do computational studies contribute to the development of new BTBT-based materials?
A15: Computational chemistry offers valuable tools for:
Q16: What are the current research directions in the field of BTBT-based materials?
A16: Current research in the BTBT field focuses on:
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